Cas no 7333-51-9 (Cyclohexyltriphenylphosphonium Bromide)

• Product Name: Cyclohexyltriphenylphosphonium Bromide
• CAS No: 7333-51-9
• MF: C₂₄H₂₆BrP
• MW: 425.341006755829
• MDL: MFCD00031667
• CID: 85882
• PubChem ID: 2724861
• Update Time: 2025-06-11

Cyclohexyltriphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl triphenylphosphonium bromide
• cyclohexyl(triphenyl)phosphanium,bromide
• EINECS 230-834-2
• Cyclohexyltriphenylphosphonium bromide
• Cyclohexyltriphenylphosphoniumbromide
• cyclohexyl(triphenyl)phosphanium;bromide
• MFCD00031667
• CS-0455382
• DTXSID40994055
• A837792
• 7333-51-9
• QRAKRDZMIONMRZ-UHFFFAOYSA-M
• Cyclohexyltriphenylphosphomium bromide
• NS00043670
• AKOS015833062
• SCHEMBL2445980
• cyclohexyl(triphenyl)phosphanium bromide
• FT-0624208
• cyclohexyltriphenylphosphanium bromide
• DB-055749
• A10148
• 230-834-2
• HAA33351
• Cyclohexyltriphenylphosphonium Bromide

• MDL： MFCD00031667
• Inchi： 1S/C24H26P.BrH/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-3,5-10,13-18,24H,4,11-12,19-20H2;1H/q+1;/p-1
• InChI Key： QRAKRDZMIONMRZ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCCC1
• BRN： 3581012

Computed Properties

• Exact Mass: 424.09600
• Monoisotopic Mass: 424.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 265-272 °C
• PSA: 13.59000
• LogP: 2.31720
• Sensitiveness: Hygroscopic
• Solubility: Not available

Cyclohexyltriphenylphosphonium Bromide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, HYGROSCOPIC
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclohexyltriphenylphosphonium Bromide

Introduction to Cyclohexyltriphenylphosphonium Bromide (CAS No. 7333-51-9)

Cyclohexyltriphenylphosphonium Bromide, identified by the chemical formula C₂₇H₂₇BrP and assigned the CAS number 7333-51-9, is a significant compound in the field of organophosphorus chemistry. This organophosphorus salt has garnered considerable attention due to its versatile applications in synthetic chemistry, material science, and pharmaceutical research. The unique structural features of Cyclohexyltriphenylphosphonium Bromide, comprising a cyclohexyl group and three phenyl rings attached to a phosphorus atom, contribute to its distinctive chemical properties, making it a valuable reagent in various industrial and academic settings.

The synthesis of Cyclohexyltriphenylphosphonium Bromide typically involves the reaction of triphenylphosphine with cyclohexyl halides in the presence of a bromide source. This process highlights the compound's role as a phosphonium salt, where the phosphorus atom is quaternized by bulky alkyl and aryl groups. The bromide counterion not only stabilizes the compound but also influences its reactivity in subsequent chemical transformations. The high purity and stability of Cyclohexyltriphenylphosphonium Bromide make it an ideal candidate for use in sensitive organic reactions, including cross-coupling processes and catalytic systems.

In recent years, Cyclohexyltriphenylphosphonium Bromide has found applications in the development of novel materials, particularly in the field of liquid crystals and polymer science. Its ability to act as a phase-transfer catalyst has been exploited in various synthetic protocols, enhancing reaction efficiency and yield. Furthermore, the compound's role in stabilizing reactive intermediates has been explored in pharmaceutical synthesis, where precise control over reaction conditions is crucial.

One of the most compelling aspects of Cyclohexyltriphenylphosphonium Bromide is its utility in pharmaceutical research. The phosphonium core serves as a scaffold for designing bioactive molecules, with modifications at the cyclohexyl and phenyl positions allowing for fine-tuning of pharmacological properties. Recent studies have demonstrated its use in the synthesis of kinase inhibitors and other therapeutic agents, where its ability to interact with biological targets is harnessed to develop novel treatments for various diseases.

The compound's behavior in solution-phase reactions has also been extensively studied. Its solubility profile and interaction with other reagents make it a valuable component in homogeneous catalysis systems. Researchers have leveraged these properties to develop more efficient synthetic routes for complex organic molecules, reducing waste and improving sustainability in chemical manufacturing.

From an industrial perspective, Cyclohexyltriphenylphosphonium Bromide plays a pivotal role in specialty chemical production. Its use as an intermediate in fine chemical synthesis underscores its importance in meeting the demands of high-value markets such as agrochemicals and advanced materials. The ability to produce this compound on scale with high consistency has opened new avenues for innovation across multiple sectors.

The environmental impact of using Cyclohexyltriphenylphosphonium Bromide has also been a focus of recent research. Efforts to develop greener synthetic methods have led to innovations in catalytic processes that minimize hazardous byproducts. These advancements align with global trends toward sustainable chemistry, ensuring that compounds like Cyclohexyltriphenylphosphonium Bromide can be utilized responsibly without compromising efficiency or performance.

Future directions for research on Cyclohexyltriphenylphosphonium Bromide are promising, with investigations into its potential applications in energy storage and nanotechnology emerging as key areas. The compound's unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, Cyclohexyltriphenylphosphonium Bromide (CAS No. 7333-51-9) is a multifaceted compound with broad applications across chemistry and related disciplines. Its structural versatility, reactivity, and stability have positioned it as a cornerstone in synthetic methodologies and material science research. As scientific understanding progresses, new uses for this compound are likely to be discovered, further solidifying its importance in modern chemistry.